Cas no 1806858-71-8 (2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1806858-71-8
• MF: C₈H₆F₅IN₂
• MW: 352.043131351471
• CID: 4894572
• Update Time: 2025-05-24

2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5IN2/c9-7(10)3-2-16-4(1-15)6(14)5(3)8(11,12)13/h2,7H,1,15H2
• InChI Key： MYWPIONIWGOWNM-UHFFFAOYSA-N
• SMILES： IC1C(CN)=NC=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1806858-71-8)

2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine, identified by its CAS number 1806858-71-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and utility in drug development. The presence of multiple fluorine atoms, an iodine substituent, and an aminomethyl group makes this molecule a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex pharmacophores.

The structural features of 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine contribute to its unique chemical properties. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the trifluoromethyl group provides additional electronic effects that can modulate receptor binding affinity. The iodo substituent at the 3-position serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. For instance, fluorinated compounds often exhibit improved bioavailability and resistance to metabolic degradation. The specific arrangement of fluorine atoms in 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine may contribute to its potential as a building block for next-generation therapeutics targeting various diseases.

In the realm of drug discovery, this compound has been explored as a precursor for synthesizing novel inhibitors and agonists. Its aminomethyl group provides a site for further derivatization, allowing chemists to introduce additional functional groups that can enhance binding interactions with biological targets. For example, modifications at this position could lead to the development of small-molecule modulators of enzyme activity or receptor signaling pathways. The iodine atom at the 3-position further expands its synthetic utility, enabling access to a diverse array of structurally diverse compounds through transition-metal-catalyzed reactions.

The interest in 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine is also driven by its potential applications in material science and agrochemicals. Fluorinated pyridines are known for their stability under various conditions, making them suitable candidates for specialty chemicals that require robust performance characteristics. Researchers have begun investigating its use in developing advanced materials with tailored electronic properties or in creating novel pesticides with improved efficacy and environmental safety profiles.

From a synthetic chemistry perspective, the preparation of 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine presents an intriguing challenge due to the complexity of its structure. However, recent methodologies have demonstrated efficient routes to this compound using palladium-catalyzed cross-coupling reactions and fluorination techniques. These advances have not only simplified the synthesis but also opened up new avenues for exploring related derivatives with tailored biological activities.

The pharmacological potential of this compound has been underscored by several preclinical studies. Researchers have reported promising results from in vitro assays demonstrating its ability to interact with specific biological targets relevant to diseases such as cancer, inflammation, and neurodegeneration. While these findings are preliminary, they highlight the compound's potential as a scaffold for developing novel therapeutic agents. Further investigation into its mechanism of action and pharmacokinetic properties will be essential to fully realize its therapeutic promise.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine. Advanced computational techniques have allowed researchers to predict how this molecule might interact with biological targets at an atomic level, providing valuable insights into its binding affinity and selectivity. These insights are critical for guiding experimental efforts and optimizing lead compounds for clinical development.

As our understanding of chemical biology continues to evolve, compounds like 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities to design molecules with enhanced therapeutic efficacy and reduced side effects. Continued research into their synthesis, reactivity, and biological activity will undoubtedly yield new breakthroughs in medicine and beyond.